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Compound of Interest

Compound Name: N'-Acetylacetohydrazide

Cat. No.: B145619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of N,N'-Diacetylhydrazine (CAS 3148-73-0). The document details the

compound's properties through a structured data table, outlines experimental protocols for the

determination of these properties, and presents a visual representation of a key synthesis

pathway. This guide is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other chemical synthesis applications.

Physical and Chemical Properties
N,N'-Diacetylhydrazine, also known as 1,2-Diacetylhydrazine, is a white crystalline powder.[1]

Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C4H8N2O2 [1]

Molecular Weight 116.12 g/mol [1]

Melting Point 138-140 °C (lit.) [1][2]

Boiling Point 209 °C at 15 mm Hg (lit.) [1][3]

Density 1.2829 g/cm³ (rough estimate) [1][4]

Vapor Pressure 0 Pa at 25 °C [1][4]

Solubility

Soluble in water.[1][5]

Sparingly soluble in DMSO,

slightly soluble in Methanol.[1]

[4]

Appearance White crystalline powder [1]

pKa 11.59 ± 0.23 (Predicted) [1]

LogP -1.4 at 25 °C [6]

Refractive Index 1.4880 (estimate) [1][4]

Flash Point 209 °C at 15 mm Hg [1]

BRN 1754018 [1]

EINECS 221-576-1 [1]

Experimental Protocols
This section outlines the general methodologies for determining key physical properties of

organic compounds like N,N'-Diacetylhydrazine.

Melting Point Determination (Capillary Method)
The melting point is determined by observing the temperature at which the solid phase

transitions to a liquid.
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Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

A small amount of the crystalline N,N'-Diacetylhydrazine is finely powdered using a mortar

and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and capillary tube assembly are placed in the melting point apparatus.

The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as

the melting point is approached.

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2) are recorded.

The melting point range is reported as T1-T2. For a pure compound, this range is typically

narrow.

Boiling Point Determination (Siwoloboff Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:
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Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Beaker

Procedure:

A small amount of liquid N,N'-Diacetylhydrazine (if melted) is placed in a small test tube.

A capillary tube, sealed at one end, is placed in the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer and heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination
This protocol determines the solubility of a compound in various solvents.

Apparatus:

Test tubes

Graduated cylinder or pipette

Spatula

Vortex mixer (optional)
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Procedure:

A small, measured amount of N,N'-Diacetylhydrazine (e.g., 10 mg) is placed into a test tube.

A measured volume of the solvent (e.g., 1 mL of water) is added to the test tube.

The mixture is vigorously agitated (e.g., by vortexing or shaking) for a set period (e.g., 1-2

minutes).

The mixture is visually inspected to determine if the solid has completely dissolved.

If the solid dissolves, it is recorded as soluble. If it does not, it is recorded as insoluble. For

intermediate cases, terms like "sparingly soluble" or "slightly soluble" can be used.

This procedure is repeated with different solvents (e.g., DMSO, Methanol) to determine the

solubility profile.

Synthesis and Reaction Pathways
As N,N'-Diacetylhydrazine is primarily a synthetic intermediate, a signaling pathway is not

applicable. Instead, a representative synthesis workflow is presented below. One common

method for the preparation of N,N'-Diacetylhydrazine involves the reaction of hydrazine hydrate

with a high-boiling point ester, such as isoamyl acetate.

Hydrazine Hydrate

Reaction Vessel
(Heated to 142°C)

Add

Isoamyl Acetate
(High-boiling ester)

Add

Reflux
(7 hours)

Heat & React

Vacuum Distillation
Cool & Purify

Water & Isoamyl Alcohol

Remove via
Rectification

N,N'-DiacetylhydrazineIsolate

Click to download full resolution via product page

Caption: Synthesis of N,N'-Diacetylhydrazine from Hydrazine Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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